Cas no 102274-42-0 (Benzoic acid, 3-bromo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)

• Product name: Benzoic acid, 3-bromo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• CAS No: 102274-42-0
• MF: C₁₃H₁₂N₃O₄Br
• MW: 354.156
• CID: 3559694
• PubChem ID: 85530407

Benzoic acid, 3-bromo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl 3-bromobenzoate
• DTXSID401193618
• 102274-42-0

• Inchi： InChI=1S/C13H12BrN3O4/c1-9-15-8-12(17(19)20)16(9)5-6-21-13(18)10-3-2-4-11(14)7-10/h2-4,7-8H,5-6H2,1H3
• InChI Key： HFOJGVZTTJKQRS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 353.00112Da
• Monoisotopic Mass: 353.00112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.9Ų